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Compound of Interest

POTASSIUM
NITROSODISULFONATE

Cat. No.: B1143464

Compound Name:

Essential Safety and Handling Guide for Potassium
Nitrosodisulfonate

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide
to the safe handling, storage, and disposal of Potassium Nitrosodisulfonate, ensuring
laboratory safety and operational excellence.

Potassium nitrosodisulfonate, also known as Fremy's salt, is a powerful oxidizing agent
utilized in various chemical syntheses. Its hazardous nature necessitates strict adherence to
safety protocols to mitigate risks of injury and exposure. This guide provides essential,
immediate safety and logistical information, including operational and disposal plans, to support
your laboratory's safety culture.

Hazard Identification and Classification

Potassium nitrosodisulfonate presents several significant hazards that require careful
management. It is classified as an acute toxicant if swallowed, in contact with skin, or inhaled.
[1][2] A primary concern is its reactivity with water, which releases flammable gases that can
ignite spontaneously.[1][2] The compound is also sensitive to air and moisture.

Exposure can cause irritation to the skin, eyes, and respiratory tract.[3] A notable health effect
is the potential to cause methemoglobinemia, a condition where the oxygen-carrying capacity
of blood is reduced, which can result from the presence of nitrite.[3]
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Table 1: Hazard Classifications for Potassium Nitrosodisulfonate

Hazard Class Category GHS Hazard Statement
) H260: In contact with water
Substances and mixtures
o ) releases flammable gases
which in contact with water, 1 ] o
) which may ignite
emit flammable gases
spontaneously[1][2]
. H302: Harmful if swallowed[1]
Acute toxicity, oral 4
[2]
o H312: Harmful in contact with
Acute toxicity, dermal 4 _
skin[1][2]
Acute toxicity, inhalation 4 H332: Harmful if inhaled[1][2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling potassium nitrosodisulfonate to prevent

exposure. The following table summarizes the required equipment.

Table 2: Recommended Personal Protective Equipment

Protection Type

Specification

Standard

Eye Protection

Chemical safety goggles or a

face shield.

OSHA 29 CFR 1910.133 or
European Standard EN166[3]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

Body Protection

Lab coat or other protective
clothing to prevent skin

contact.[3]

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge.

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149][3]
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For respiratory protection, a NIOSH-approved air-purifying respirator with a combination
cartridge for organic vapors and acid gases is recommended, especially when there is a
potential for the generation of dust or decomposition products like nitrogen and sulfur oxides.[4]
[5][6][7] An N95 dust mask may be sufficient for handling small quantities in a well-ventilated
area, but a higher level of protection is advised for larger quantities or in situations with
inadequate ventilation.[1]

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling potassium nitrosodisulfonate is crucial for maintaining a

safe laboratory environment.
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Preparation

Review Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Don appropriate PPE

Handling

Weigh chemical in a designated area

Avoid generating dust

Keep container tightly closed when not in use

N ()
AN

Post-Handling
y

(Decontaminate work surfaces)

;

@emove and properly store or dispose of PPE)

;

(Wash hands thorough@

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Waste Generation & Collection

Collect waste in a designated, labeled, and sealed container

Segregate from incompatible wastes

4 N

Waste Characterization

Y
(Determine if waste is hazardous based on reactivity (D003) or toxicity)

l

(Consult local environmental, health, and safety (EHS) office)
\- J

Disposal

Arrange for pickup by a licensed hazardous waste disposal service

Maintain disposal records

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling
POTASSIUM NITROSODISULFONATE]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143464#personal-protective-equipment-for-

handling-potassium-nitrosodisulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/220930
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-nitrosodisulfonate
https://pim-resources.coleparmer.com/sds/96931.pdf
https://garqa.com/Acid-Gas-Cartridges-NIOSH-Approved-2-Pack-For-Respirators-858299/
https://www.hantover.com/3M-6006-Respirator-Cartridge-Multi-Acid-Gas-NIOSH-approved/551104/p
https://www.theridgepro.com/shop/niosh-approved-organic-vapor-respirator/
https://www.3m.com/3M/en_US/p/d/v000093368/
https://www.benchchem.com/product/b1143464#personal-protective-equipment-for-handling-potassium-nitrosodisulfonate
https://www.benchchem.com/product/b1143464#personal-protective-equipment-for-handling-potassium-nitrosodisulfonate
https://www.benchchem.com/product/b1143464#personal-protective-equipment-for-handling-potassium-nitrosodisulfonate
https://www.benchchem.com/product/b1143464#personal-protective-equipment-for-handling-potassium-nitrosodisulfonate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1143464?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

